2-((3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C21H18ClN5O2S/c1-2-29-17-6-4-3-5-16(17)23-19(28)13-30-20-12-11-18-24-25-21(27(18)26-20)14-7-9-15(22)10-8-14/h3-12H,2,13H2,1H3,(H,23,28)
• InChI Key: YJMOVIRWSQLCFW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NN3C(=NN=C3C4=CC=C(C=C4)Cl)C=C2
• Molecular Formula: C21H18ClN5O2S
• Molecular Weight: 439.9 g/mol
• CAS No.: 852373-24-1

Description

2-((3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(2-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H18ClN5O2S and its molecular weight is 439.92. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Heterocyclic compounds, including those with triazolo[4,3-b]pyridazine cores, have shown significant importance in medicinal chemistry due to their diverse biological activities. The synthesis and structural analysis of these compounds, as well as their derivatives, have been a subject of intense research. For example, compounds incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal activity against the cotton leafworm, indicating the potential of these heterocycles in developing new insecticides (Fadda et al., 2017).

Structural and Computational Analysis

Research into the structural characteristics and computational analysis of triazolo[4,3-b]pyridazine derivatives has provided insights into their molecular properties. For instance, the synthesis, structure analysis, and energy framework studies of specific derivatives have been conducted to understand their potential pharmaceutical applications (Sallam et al., 2021).

Antimicrobial and Anticancer Properties

Several studies have focused on the synthesis of novel 1,2,4-triazole derivatives to evaluate their antimicrobial activities. These studies indicate the potential of such compounds in developing new antimicrobial agents with varying levels of activity against different microorganisms (Bektaş et al., 2007). Additionally, compounds with triazolo[4,3-a]pyridine cores have been explored for their H1-antihistaminic activity, showing promising results that could lead to the development of new antihistamines (Alagarsamy et al., 2009).

Synthesis and Drug Discovery

The synthesis of new analogs and the exploration of their pharmacological activities form a critical part of drug discovery efforts. Research has produced a variety of heterocyclic compounds, including triazolopyridine, pyridotriazine, and hybrid derivatives, and evaluated their activities in vitro for potential medicinal applications (Flefel et al., 2018).